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Compound of Interest

3-(Bromomethyl)tetrahydro-2H-
Compound Name:
pyran

Cat. No.: B038894

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Bromomethyl)tetrahydro-2H-pyran (CAS No: 116131-44-3). Adherence to these procedures
is essential for ensuring laboratory safety and minimizing risk.

1. Hazard Identification and Personal Protective Equipment (PPE)

3-(Bromomethyl)tetrahydro-2H-pyran is classified as a corrosive substance that causes
severe skin burns and eye damage.[1] It is also combustible.[1] Appropriate PPE is mandatory

to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Specifications and
PPE Category Item )
Recommendations

Impermeable gloves are
required. Nitrile or neoprene
gloves are recommended.[1]
Hand Protection Chemical-resistant gloves Always inspect gloves for
damage before use and
change them immediately if

contaminated.

Tightly fitting safety goggles
are mandatory.[1] A face shield

Eye and Face Protection Safety goggles should be worn over goggles
when there is a risk of

splashing.

Impermeable protective
clothing is required to prevent
] Laboratory coat/Protective skin contact.[1] A flame-
Body Protection ) ]
clothing resistant lab coat or a 100%
cotton lab coat should be worn

and fully buttoned.

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood.

) ) ) ) [1] If engineering controls are

Respiratory Protection Respirator (if necessary) ] o )

insufficient or in case of
emergency, a self-contained
breathing apparatus must be

available.[1]

2. Handling and Storage

Proper handling and storage are crucial to maintain the chemical's stability and prevent
accidents.

Operational Plan:
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e Preparation:
o Ensure a chemical fume hood is operational.
o Have an eye wash station and safety shower readily accessible.[1]
o Put on all required PPE as detailed in Table 1.

e Handling:

o

Conduct all manipulations of the compound within the fume hood.[1]

[¢]

Avoid direct contact with the substance.[1]

[¢]

Avoid the formation or spread of mists in the air.[1]

[e]

Keep away from sources of ignition.[1]

Storage Plan:

o Store in a cool, well-ventilated area.[1]

o Keep the container tightly closed.[1]

e The substance is light-sensitive and must be stored accordingly.[1]

e Must only be kept in its original packaging.[1]

3. Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Immediately remove all contaminated clothing.

) Drench the affected skin with running water for
Skin Contact . o
at least 10 minutes.[1] Transfer to a hospital if

burns or symptoms of poisoning occur.[1]

Immediately bathe the eye with running water
Eye Contact for 15 minutes.[1] Transfer to a hospital for

specialist examination.[1]

Remove the casualty from exposure, ensuring

your own safety. If breathing is difficult or has

Inhalation ) o o
stopped, provide artificial respiration or oxygen.
[1][2] Seek immediate medical attention.[1][2]
Wash out the mouth with water. Do not induce
) vomiting.[1] Give one cup of water to drink every
Ingestion

10 minutes.[1] Transfer to a hospital as soon as

possible.[1]

Spill Response:

For small spills, absorb the material with an inert absorbent such as sand or dry earth.

Collect the absorbed material into a closable, labeled container for hazardous waste

disposal.[1]

Clean-up should only be performed by qualified personnel familiar with the substance.[1]

I

. Disposal Plan

Proper disposal of 3-(Bromomethyl)tetrahydro-2H-pyran and associated waste is essential to

prevent environmental contamination and comply with regulations.
Protocol:

» Waste Segregation:
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o Solid Waste: Any unused product and contaminated disposable items (e.g., gloves, paper

towels) should be collected in a designated, sealed, and clearly labeled hazardous waste

container.

o Liquid Waste: Unused or contaminated solutions should be collected in a separate,

sealed, and labeled hazardous waste container.

e Disposal:

o Dispose of contents and container as special waste in compliance with local, state, and

federal regulations.[1] Do not discharge into drains or rivers.[1]

5. Chemical Properties

Table 3: Physical and Chemical Properties

Property

Value

Molecular Formula

CeH11Bro

Molecular Weight 179.05 g/mol [3]
Boiling Point 205°C[4]

Flash Point 81°C[4]

Density 1.359 g/cm3[4]

Experimental Workflow
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Caption: Workflow for handling 3-(Bromomethyl)tetrahydro-2H-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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